![molecular formula C16H28N2O5 B558263 Boc-MeThr(Bzl)-OH CAS No. 64263-80-5](/img/structure/B558263.png)
Boc-MeThr(Bzl)-OH
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Overview
Description
Boc-MeThr(Bzl)-OH is a threonine derivative . It has the molecular formula C17H25NO5 and a molecular weight of 323.38 . The IUPAC name for this compound is (2S,3R)-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-3-phenylmethoxybutanoic acid .
Synthesis Analysis
The formation of Boc-protected amines and amino acids is conducted under either aqueous or anhydrous conditions, by reaction with a base and the anhydride Boc2O . Active esters and other derivatives such as Boc-ONH2 and Boc-N3 can also be used . The Boc group is stable towards most nucleophiles and bases .Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a tert-butyl carbamate (Boc) group, a methyl group, a benzyl group (Bzl), and a hydroxyl group (OH) . The exact mass of the molecule is 323.17327290 g/mol .Chemical Reactions Analysis
The Boc group in this compound is stable towards most nucleophiles and bases . Therefore, an orthogonal protection strategy using a base-labile protection group such as Fmoc is possible . tert-Butyl carbamates are cleaved under anhydrous acidic conditions with the production of tert-butyl cations .Physical And Chemical Properties Analysis
This compound has a molecular weight of 323.4 g/mol . It has a XLogP3-AA value of 2.5, indicating its lipophilicity . It has one hydrogen bond donor and five hydrogen bond acceptors . It has eight rotatable bonds .Scientific Research Applications
Solid-Phase Peptide Synthesis
Boc-MeThr(Bzl)-OH is commonly utilized in Solid-phase peptide synthesis (SPPS) with the Boc/Bzl chemistry. This method is instrumental in laboratories worldwide for producing peptides for the pharmaceutical industry and basic research. The Boc/Bzl strategy offers several advantages, including the reliable synthesis of long and complex polypeptides, alternative orthogonality regarding protecting groups, and the ability to create C-terminal thioesters for native chemical ligation. Anhydrous hydrogen fluoride (HF) is typically used in the Boc/Bzl SPPS method for removing the side chain protecting groups of the assembled peptide and releasing the peptide from the resin, a process referred to as 'HF cleavage' (Muttenthaler, Albericio & Dawson, 2015).
Peptide Coupling Reagent
The compound 2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane 2,4-disulfide, LR, is used as a coupling reagent in peptide synthesis with N-protected amino acids like Boc-S-Ser(Bzl)-OH. This reagent has been shown to react with salts of N-protected amino acids at room temperature in CH2Cl2 to produce intermediates, which upon treatment with two moles of a base and one mole of the salt of an amino acid ester, yield the expected peptide in high yields. This demonstrates the versatility and effectiveness of this compound in peptide synthesis (Pedersen et al., 1982).
Synthesis of Tritium-Labeled Peptides
In the study of peptides, this compound derivatives are used for the synthesis of tritium-labeled peptides. The hydrogenation of Boc-Δ3Pro-Pro-Ile-OBzl and Boc-Pro-Δ3Pro-Ile-OBzl in a tritium atmosphere in the presence of a catalyst is performed for this purpose. This process allows for the synthesis of labeled peptides, important for various biochemical and pharmacological studies (Shevchenko et al., 2010).
Peptide Sequence Synthesis
This compound is also used in the synthesis of complex peptide sequences, such as Boc-D-Ala-MeLeu-MeLeu-MeVal-OH, a part of the peptide sequence of cyclosporine. This synthesis involves various strategic approaches and modifications of the mixed pivalic anhydride method for carboxyl activation. The use of tert-butoxy-carbonyl (Boc) or benzyloxycarbonyl (Z) amino-protecting groups and benzyloxy (OBzl) or tert-butoxy (OtBu) carboxyl-protecting groups in the synthesis demonstrates the relevance of this compound in the synthesis of intricate peptide sequences (Wenger, 1983).
Synthesis of Protected Peptides
The polymer support containing the base-labile 2-(2-nitrophenyl)ethyl (NPE) handle is used for the preparation of fully protected (Boc/Bzl) peptides. This method is crucial for the Convergent Solid-Phase Peptide Synthesis of large peptides or proteins, indicating the significance of this compound in synthesizing protected peptides for further scientific applications (Albericio, Giralt & Eritja, 1991).
Safety and Hazards
properties
IUPAC Name |
(2S,3R)-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-3-phenylmethoxybutanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NO5/c1-12(22-11-13-9-7-6-8-10-13)14(15(19)20)18(5)16(21)23-17(2,3)4/h6-10,12,14H,11H2,1-5H3,(H,19,20)/t12-,14+/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMYNYZJGZSJUGU-OCCSQVGLSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C(=O)O)N(C)C(=O)OC(C)(C)C)OCC1=CC=CC=C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]([C@@H](C(=O)O)N(C)C(=O)OC(C)(C)C)OCC1=CC=CC=C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25NO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60427133 |
Source
|
Record name | Boc-N-Me-Thr(Bzl)-OH | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60427133 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
323.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
64263-80-5 |
Source
|
Record name | Boc-N-Me-Thr(Bzl)-OH | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60427133 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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